Cas no 951892-71-0 (5-(3-Chloro-4-methylphenyl)-5-oxovaleric acid)

• Product Name: 5-(3-Chloro-4-methylphenyl)-5-oxovaleric acid
• CAS No: 951892-71-0
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• MDL: MFCD09801810
• CID: 4722697
• Update Time: 2025-06-11

5-(3-Chloro-4-methylphenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-CHLORO-4-METHYLPHENYL)-5-OXOVALERIC ACID
• 5-(3-chloro-4-methylphenyl)-5-oxopentanoic acid
• 7240c
• 5-(3-Chloro-4-methylphenyl)-5-oxovaleric acid

• MDL： MFCD09801810
• Inchi： 1S/C12H13ClO3/c1-8-5-6-9(7-10(8)13)11(14)3-2-4-12(15)16/h5-7H,2-4H2,1H3,(H,15,16)
• InChI Key： UZCPLPWXJUCLGS-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C(CCCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4

Additional information on 5-(3-Chloro-4-methylphenyl)-5-oxovaleric acid

Comprehensive Overview of 5-(3-Chloro-4-methylphenyl)-5-oxovaleric acid (CAS 951892-71-0): Properties, Applications, and Industry Insights

5-(3-Chloro-4-methylphenyl)-5-oxovaleric acid (CAS 951892-71-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This keto acid derivative combines a chloro-methylphenyl moiety with a valeric acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in modulating metabolic pathways, aligning with the growing demand for small-molecule therapeutics targeting chronic diseases.

The compound's molecular formula C₁₂H₁₃ClO₃ and molecular weight 240.68 g/mol reflect its moderate polarity, which influences solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol. Researchers investigating structure-activity relationships (SAR) often utilize this compound to explore phenyl ring substitutions, a trending topic in medicinal chemistry optimization. Its carbonyl group at the 5-position enables diverse chemical transformations, including reductive amination and esterification.

In the context of green chemistry, a hot topic in 2024, 5-(3-Chloro-4-methylphenyl)-5-oxovaleric acid has been evaluated for biocatalytic synthesis routes. Enzymatic approaches using engineered ketoreductases demonstrate improved atom economy compared to traditional methods. This aligns with industry searches for "sustainable chiral building blocks" and "low-waste synthetic protocols," as evidenced by rising Google Trends data.

Analytical characterization typically involves HPLC purity analysis (≥98%) and LC-MS confirmation, with the chlorine isotope pattern serving as a diagnostic marker. Stability studies indicate optimal storage at 2-8°C under inert atmosphere, addressing common user queries about "long-term storage of keto acids." The compound's UV-Vis spectrum shows maximal absorption at 254 nm, relevant for photocatalysis research—another rapidly growing field.

Patent literature reveals applications in crop protection agents, particularly as a precursor for herbicidal auxin mimics. This connects to recent agricultural biotechnology trends, where "next-generation herbicide scaffolds" generate significant search volume. The methyl-chloro substitution pattern appears critical for leaf systemic mobility, a key parameter in agrochemical design.

From a regulatory perspective, the compound's REACH compliance status and GHS classification data are frequently requested by industrial users. While not classified as hazardous under current guidelines, proper PPE (personal protective equipment) including nitrile gloves and safety goggles is recommended during handling—addressing common workplace safety queries.

Emerging research explores its role in metal-organic frameworks (MOFs) as a functional linker, capitalizing on both the carboxylic acid and aryl chloride functionalities. This application taps into the booming interest in "advanced materials for CO₂ capture" and "heterogeneous catalysis supports," with monthly search volumes exceeding 10,000 globally.

The global market for fine chemical intermediates like CAS 951892-71-0 is projected to grow at 6.2% CAGR through 2030, driven by contract research organizations (CROs) and generic pharmaceutical development. Current supplier data indicates pricing ranges from $120-150 per gram at research quantities, with bulk discounts available—information highly sought after in procurement forums.

For analytical method development, researchers frequently search for "HPLC conditions for phenyl valeric acids." Recommended systems include C18 reverse-phase columns with acetonitrile/water gradients containing 0.1% formic acid. The compound's logP value of 2.8 (predicted) facilitates method optimization for related analogs.

In process chemistry circles, the compound's crystallization behavior is discussed for continuous flow manufacturing applications. Recent conference presentations highlight its use in multistep telescoped syntheses, reducing purification needs—a solution to the common pain point of "intermediate isolation bottlenecks."

As the pharmaceutical industry shifts toward fragment-based drug discovery, the 5-oxovaleric acid core serves as an attractive molecular fragment for protein-ligand interaction studies. Database mining shows increasing citations in kinase inhibitor and GPCR modulator research since 2022, correlating with rising PubMed searches for "privileged structures in drug design."